Cas no 41570-56-3 (Benzenamine,4-ethoxy-2-methyl-N-phenyl-)

• Product Name: Benzenamine,4-ethoxy-2-methyl-N-phenyl-
• CAS No: 41570-56-3
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 329892
• PubChem ID: 170534
• Update Time: 2025-04-19

Benzenamine,4-ethoxy-2-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-ethoxy-2-methyl-N-phenyl-
• 4-ethoxy-2-methyl-N-phenylaniline
• 4-ethoxy-N-phenyl-o-toluidine
• 41570-56-3
• EINECS 255-442-9
• SCHEMBL9404115
• NS00031007
• A825599
• 4-ETHOXY-2-METHYLDIPHENYLAMINE
• Benzenamine, 4-ethoxy-2-methyl-N-phenyl-
• 7NKF2BF3YM
• DTXSID9068326
• 4-ethoxy-2-methyl-N-phenyl-aniline
• 2-METHYL-4-ETHOXYDIPHENYLAMINE
• UNII-7NKF2BF3YM
• 4-ETHOXY-2-METHYL-N-PHENYLBENZENAMINE

• Inchi： 1S/C15H17NO/c1-3-17-14-9-10-15(12(2)11-14)16-13-7-5-4-6-8-13/h4-11,16H,3H2,1-2H3
• InChI Key： YGLYYWZISFBCPU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131
• Monoisotopic Mass: 227.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.07
• Boiling Point: 358.7°Cat760mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.591